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Compound of Interest

Methyl N-(tert-butoxycarbonyl)-O-
Compound Name:
methyl-L-serinate

Cat. No.: B176160

In-Depth Technical Guide: Boc-Ser(Me)-OMe

This guide provides a detailed overview of the chemical properties of N-tert-Butoxycarbonyl-O-
methyl-L-serine methyl ester, commonly abbreviated as Boc-Ser(Me)-OMe. It is intended for
researchers, scientists, and professionals in the field of drug development and peptide
chemistry.

Chemical Identity and Structure

Boc-Ser(Me)-OMe is a protected amino acid derivative used in organic synthesis, particularly in
the construction of peptides and other complex molecules. The Boc (tert-Butoxycarbonyl) group
protects the amine functionality, while the methyl ester protects the carboxylic acid.

Furthermore, the side-chain hydroxyl group of the serine residue is protected by a methyl ether.

While a specific CAS Number for Boc-Ser(Me)-OMe could not be definitively identified through
searches, the CAS Number for the corresponding carboxylic acid, N-Boc-O-methyl-L-serine
(Boc-Ser(Me)-OH), is well-documented.
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Compound o Molecular Molecular
Abbreviation CAS Number .
Name Formula Weight

N-tert-
Butoxycarbonyl-
O-methyl-L-

serine

Boc-Ser(Me)-OH  51293-47-1[1] CoH17NOs 219.23 g/mol [1]

N-tert-

Butoxycarbonyl-
Boc-Ser(Me)-
O-methyl-L- oM Not Found C10H19NOs 233.26 g/mol
e
serine methyl

ester

Chemical Structure Visualization

The chemical structure of Boc-Ser(Me)-OMe is depicted below. The diagram illustrates the
connectivity of the atoms, including the Boc protecting group on the nitrogen, the methyl ester
on the carboxyl group, and the methyl ether on the serine side chain.

Caption: Chemical structure of Boc-Ser(Me)-OMe.

Experimental Protocols

Detailed experimental protocols for the synthesis of Boc-Ser(Me)-OMe are not readily available
in public literature searches. However, a general synthetic route can be inferred from standard
organic chemistry principles. The synthesis would likely involve two key steps starting from
commercially available Boc-L-serine:

¢ O-Methylation of the side chain: The hydroxyl group of Boc-L-serine would be methylated,
typically using a methylating agent such as methyl iodide (CHsl) or dimethyl sulfate
((CH3)2S0:a4) in the presence of a suitable base (e.g., sodium hydride, silver oxide). This step
yields Boc-Ser(Me)-OH.

« Esterification of the carboxylic acid: The resulting Boc-Ser(Me)-OH would then be esterified
to form the methyl ester. This can be achieved through various methods, such as Fischer
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esterification (reacting with methanol in the presence of a strong acid catalyst) or by using a
milder reagent like diazomethane or (trimethylsilyl)diazomethane.

A representative, though not explicitly cited, workflow for such a synthesis is presented below.

Synthesis of Boc-Ser(Me)-OMe

: O-Methylation Esterification
(e.g., CH3l, Ag20) TN Ok (e.g., CH30H, H+) B ERINEENE

Click to download full resolution via product page
Caption: A plausible synthetic workflow for Boc-Ser(Me)-OMe.

Disclaimer: This technical guide is for informational purposes only and is based on publicly
available data. The absence of a specific CAS number for Boc-Ser(Me)-OMe suggests it may
be a less common derivative. Researchers should verify information from chemical suppliers
and relevant literature before use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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